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Compound of Interest

Compound Name: 4-Methyl-4-nonanol

Cat. No.: B1265793 Get Quote

Essential Safety and Handling Guide for 4-
Methyl-4-nonanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Methyl-4-nonanol. Adherence to these procedures is essential for ensuring laboratory safety

and operational integrity.

Chemical Safety Profile
4-Methyl-4-nonanol is identified as a corrosive and irritant substance[1]. While a

comprehensive GHS classification is not uniformly available, its chemical structure as a tertiary

alcohol suggests it should be handled with care, particularly regarding potential flammability

and incompatibility with strong oxidizing agents.

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative data for 4-Methyl-4-
nonanol.
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Property Value Source

Molecular Formula C₁₀H₂₂O [1][2][3][4]

Molecular Weight 158.28 g/mol [1][2][3]

CAS Number 23418-38-4 [2][3][4][5][6]

Primary Hazards Corrosive, Irritant [1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Methyl-4-nonanol to minimize exposure and

ensure personal safety. All PPE should be stored in a clean, accessible location away from

chemical storage areas[7].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-4-nonanol
https://www.chemscene.com/23418-38-4.html
https://www.scbt.com/p/4-methyl-4-nonanol-23418-38-4
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22O/c1-4-6-7-9-10(3%2C11)8-5-2/h11H%2C4-9H2%2C1-3H3
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-4-nonanol
https://www.chemscene.com/23418-38-4.html
https://www.scbt.com/p/4-methyl-4-nonanol-23418-38-4
https://www.chemscene.com/23418-38-4.html
https://www.scbt.com/p/4-methyl-4-nonanol-23418-38-4
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22O/c1-4-6-7-9-10(3%2C11)8-5-2/h11H%2C4-9H2%2C1-3H3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6304496.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/s417459
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-4-nonanol
https://www.benchchem.com/product/b1265793?utm_src=pdf-body
https://blog.storemasta.com.au/personal-protective-equipment-flammable-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications and
Rationale

Eye Protection Safety Goggles or Face Shield

Protects against splashes and

vapors that can cause eye

irritation[8][9].

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves are

generally suitable for

intermittent contact with

flammable liquids. Always

inspect gloves for integrity

before use[10].

Body Protection Laboratory Coat
Provides a barrier against

spills and splashes[9][11].

Respiratory Protection Use in a Fume Hood

A properly functioning fume

hood should be used to control

inhalation of vapors[9]. If a

fume hood is not available, a

risk assessment must be

conducted to determine if a

respirator is necessary[12].

Foot Protection Closed-Toe Shoes

Required for all laboratory

work to protect against spills

and falling objects[10].

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of 4-Methyl-4-nonanol from receipt to disposal.

Preparation and Area Setup:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered[9]

[10].

Have a spill kit readily available that is appropriate for flammable liquids[8].
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Remove all potential ignition sources from the handling area, such as open flames, hot

surfaces, and spark-producing equipment[8][11][13].

Donning PPE:

Put on all required PPE as specified in the table above before handling the chemical.

Chemical Handling:

Dispense only the required amount of 4-Methyl-4-nonanol for the immediate task to

minimize waste and potential exposure[11].

Keep the container tightly closed when not in use[8][11][13].

Use non-sparking tools for opening and closing containers[13].

If transferring between metal containers, ensure they are properly bonded and grounded

to prevent static discharge[12].

Post-Handling:

Thoroughly clean the work area after use.

Decontaminate any reusable equipment.

Wash hands and any exposed skin thoroughly with soap and water after handling the

chemical[8][10].

Emergency Procedures
Spill: In case of a small spill, isolate the area and use an appropriate absorbent material from

a spill kit. For large spills, evacuate the area and alert emergency personnel[8][9]. If the

material is flammable, eliminate all ignition sources[9].

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes and remove contaminated clothing[11][13].
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open[13]. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention[13].

Ingestion: Do NOT induce vomiting. Drink plenty of water and seek immediate medical

attention[13].

Disposal Plan
Waste Collection: Collect all waste containing 4-Methyl-4-nonanol, including contaminated

absorbents and disposable PPE, in a designated and properly labeled hazardous waste

container[13].

Container Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste"

and the chemical name.

Storage of Waste: Store the waste container in a well-ventilated, designated hazardous

waste storage area away from incompatible materials.

Disposal: Dispose of the chemical waste through your institution's designated hazardous

waste disposal program. Do not dispose of it down the drain[9].

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow for the safe handling of 4-Methyl-4-nonanol.
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Caption: Workflow for Safe Handling of 4-Methyl-4-nonanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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